3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(4-chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C14H13ClN2O3/c1-17-8-11(15)6-12(17)13(18)16-7-9-3-2-4-10(5-9)14(19)20/h2-6,8H,7H2,1H3,(H,16,18)(H,19,20)
• InChI Key: SCNWCGABJWZCFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)NCC2=CC(=CC=C2)C(=O)O)Cl
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol

Description

3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase (JAK) inhibitors, which are used to treat various inflammatory and autoimmune diseases.

Mechanism of Action

3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways of various cytokines and growth factors. By blocking the activity of JAK enzymes, 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid can reduce the production of pro-inflammatory cytokines and prevent the activation of immune cells. This leads to a reduction in inflammation and an improvement in the symptoms of inflammatory and autoimmune diseases.
Biochemical and Physiological Effects:
3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid has been shown to have significant biochemical and physiological effects in various preclinical and clinical studies. The compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It also inhibits the activation of immune cells such as T cells and B cells. These effects lead to a reduction in inflammation and an improvement in the symptoms of inflammatory and autoimmune diseases.

Advantages and Limitations for Lab Experiments

3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid has several advantages for lab experiments. It is a highly specific inhibitor of JAK enzymes, which makes it an ideal tool for studying the role of JAK enzymes in various signaling pathways. The compound is also stable and can be easily synthesized in large quantities. However, 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid has some limitations for lab experiments. It is a potent inhibitor of JAK enzymes, which means that it can affect other signaling pathways that are not related to inflammation. This can lead to off-target effects and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid. One potential direction is to study the long-term effects of the compound on the immune system and other physiological processes. Another direction is to investigate the potential use of 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid in combination with other drugs for the treatment of inflammatory and autoimmune diseases. Additionally, the development of more selective JAK inhibitors that target specific JAK isoforms may lead to the development of more effective treatments for these diseases.
Conclusion:
3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid is a synthetic compound that has been extensively studied for its potential therapeutic applications in various inflammatory and autoimmune diseases. The compound works by inhibiting the activity of JAK enzymes, which play a crucial role in the inflammatory response. 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid has significant biochemical and physiological effects and has several advantages for lab experiments. However, the compound also has some limitations, and there are several future directions for research on its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid involves a multi-step process that starts with the reaction of 4-chloro-1-methylpyrrole-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3-aminomethylbenzoic acid to produce 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid. The final product is obtained by purification using column chromatography.

Scientific Research Applications

3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid has been extensively studied for its potential therapeutic applications in various inflammatory and autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound has been shown to inhibit the activity of JAK enzymes, which play a crucial role in the inflammatory response. By blocking the activity of JAK enzymes, 3-[[(4-Chloro-1-methylpyrrole-2-carbonyl)amino]methyl]benzoic acid can reduce inflammation and improve the symptoms of these diseases.